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Compound of Interest

Compound Name: 2-(2-Bromoethoxy)-2H-pyran

CAS No.: 57626-16-1

Cat. No.: B8729185

Get Quote

Executive Summary & Nomenclature Clarification
In the context of medicinal chemistry and organic synthesis, 2-(2-Bromoethoxy)-2H-pyran
refers to the tetrahydro derivative, formally known as 2-(2-bromoethoxy)tetrahydro-2H-pyran

(CAS: 17739-45-6).[1][2][3][4][5] It is the tetrahydropyranyl (THP) ether of 2-bromoethanol.[1][2]

While the nomenclature "2H-pyran" technically refers to the unsaturated ring system,

commercial and database entries frequently truncate the name. This guide focuses on the

saturated reagent (CAS 17739-45-6), which serves as a critical bifunctional building block—

acting simultaneously as a protected alcohol and an alkylating agent.

Chemical Identity and Physical Properties[2][6][7][8]
[9][10][11]
This compound is characterized by an acetal linkage at the anomeric center of the pyran ring,

connecting to a bromoethyl side chain. The bromine atom serves as a displaceable leaving

group, while the pyran ring acts as an acid-labile protecting group for the oxygen.
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Table 1: Physicochemical Specifications
Property Value Note

IUPAC Name
2-(2-Bromoethoxy)tetrahydro-

2H-pyran

CAS Number 17739-45-6

Molecular Formula

Molecular Weight 209.08 g/mol

Appearance
Clear, colorless to pale yellow

liquid

Darkens upon storage if

unstabilized

Boiling Point 62–64 °C @ 0.4 mmHg
High vacuum required for

purification

Density 1.384 g/mL @ 25 °C Denser than water

Refractive Index 1.482

Solubility
DCM, THF, Ethyl Acetate,

Toluene

Immiscible with water;

hydrolyzes in aq.[1][2][4][6]

acid

Stability Acid-sensitive; Base-stable
Often stored with

stabilizer

Synthesis and Reaction Mechanism[15][16]
The synthesis of 2-(2-bromoethoxy)tetrahydro-2H-pyran is a classic example of an acid-

catalyzed addition of an alcohol to an enol ether. The reaction typically utilizes 3,4-dihydro-2H-

pyran (DHP) and 2-bromoethanol.[1][6]

Mechanistic Pathway
The reaction proceeds via the formation of a resonance-stabilized oxocarbenium ion.
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Protonation: The double bond of DHP is protonated by an acid catalyst (e.g., p-TsOH or

Amberlyst-15), generating a cyclic oxocarbenium ion.

Nucleophilic Attack: The hydroxyl group of 2-bromoethanol attacks the highly electrophilic C2

position.

Deprotonation: Loss of a proton restores neutrality, yielding the THP ether.

Visualization: Synthesis Mechanism
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Caption: Acid-catalyzed electrophilic addition of 2-bromoethanol to DHP via an oxocarbenium

intermediate.

Experimental Protocol (Self-Validating)
Reagents: 2-Bromoethanol (1.0 equiv), 3,4-Dihydro-2H-pyran (1.2 equiv), Amberlyst-15 (1

wt%).

Procedure:

Dissolve 2-bromoethanol in anhydrous DCM (0.5 M).

Cool to 0°C. The reaction is exothermic; temperature control prevents polymerization of

DHP.

Add Amberlyst-15, followed by dropwise addition of DHP.

Validation Point: Monitor via TLC (stain with
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; DHP disappears, product spot appears).

Quench with

to neutralize trace acid (crucial for stability).

Concentrate and distill under reduced pressure (

mmHg).

Applications in Drug Development
This compound is a versatile "masked" linker. It allows chemists to introduce a hydroxyethyl

group (

) or a bromoethyl group (

) depending on the sequence of deprotection.

Functionalization Strategies
The compound possesses two distinct reactivity profiles based on pH conditions:

Base/Nucleophile Stability: Under basic conditions, the THP ring is inert. The bromide can be

displaced by nucleophiles (amines, thiols, phenoxides) via

mechanisms.

Acid Lability: Under acidic conditions, the THP group hydrolyzes, revealing the alcohol.

Workflow: Hydroxyethylation of Pharmacophores
A common application is the introduction of a hydroxyethyl tail to a drug scaffold (e.g., to

improve solubility or create a handle for conjugation).

Step 1: Alkylation (

)

Step 2: Deprotection (Hydrolysis)
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Visualization: Reactivity Web

2-(2-Bromoethoxy)tetrahydro-2H-pyran
(Bifunctional Linker)

N-Alkyl THP Ether

 K2CO3, DMF, 60°C (SN2)

Aryl-Alkyl THP Ether

 Cs2CO3, ACN (SN2)

Thioether THP Linker

 NaH, THF (SN2)

Secondary Amines
(R2NH)

Phenols
(Ar-OH)

Thiols
(R-SH)

N-(2-Hydroxyethyl) Amine

 HCl/MeOH (Deprotection)

2-Phenoxyethanol Deriv.

 pTsOH/MeOH (Deprotection)

2-Hydroxyethyl Sulfide

 TFA/DCM (Deprotection)

Click to download full resolution via product page

Caption: Divergent synthesis pathways utilizing the reagent for N-, O-, and S-alkylation

followed by deprotection.

Handling, Safety, and Storage[4][7][11][13][14]
Stability Concerns

Acid Sensitivity: The acetal linkage is extremely sensitive to acid. Trace acidity (even from

glass surfaces or

absorption) can catalyze hydrolysis or polymerization.

Stabilization: Commercial samples are typically stabilized with 0.5–1.0% potassium

carbonate (

) to maintain a basic microenvironment.

Storage Protocol
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Temperature: Store at 2–8°C (Refrigerate).

Atmosphere: Store under inert gas (Argon/Nitrogen) to prevent moisture ingress.

Container: Tightly sealed glass vials. Avoid prolonged exposure to air.

Toxicology
Hazards: Skin irritant (H315), Eye irritant (H319).

Alkylating Potential: As an alkyl halide, it is a potential alkylating agent. Handle with gloves

and in a fume hood to avoid DNA interaction risks common to primary alkyl bromides.

References
PubChem.Compound Summary: 2-(2-Bromoethoxy)tetrahydro-2H-pyran (CID 86621).[1][7]

National Library of Medicine. [Link]

Zha, Z., et al. (2011). "Multidentate 18F-Polypegylated Styrylpyridines as Imaging Agents for

Aβ Plaques in Cerebral Amyloid Angiopathy." Journal of Medicinal Chemistry, 54(23), 8085–

8098. (Demonstrates application as a linker in tracer synthesis). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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